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Hexadecyl phosphate, known interchangeably as cetyl phosphate, represents a cornerstone

of modern formulation science.[1] Classified as an anionic phosphate ester surfactant, its utility

extends far beyond simple oil-in-water emulsification.[2][3] Its unique molecular architecture,

comprising a long-chain lipophilic tail and a highly interactive hydrophilic phosphate headgroup,

gives rise to a rich and tunable range of self-assembly behaviors.[4][5] For researchers and

drug development professionals, a deep understanding of these amphiphilic properties is not

merely academic; it is the key to unlocking advanced delivery systems, enhancing the stability

and bioavailability of active pharmaceutical ingredients (APIs), and engineering sophisticated

cosmetic and dermatological vehicles.[1][6] This guide provides a field-proven perspective on

the core principles governing hexadecyl phosphate's behavior, moving from molecular

structure to its functional application in complex systems.

The Molecular Architecture: The Foundation of
Function
The defining characteristic of hexadecyl phosphate is its amphiphilic nature, a direct

consequence of its molecular structure.[4][5] The molecule consists of two distinct moieties:
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A Lipophilic Hexadecyl Chain: This 16-carbon alkyl chain (C16H33–) is hydrophobic,

demonstrating a strong affinity for non-polar environments like oils, lipids, and the core of cell

membranes.[1]

A Hydrophilic Phosphate Headgroup: The ionizable phosphate group (–OPO(OH)₂), is

strongly hydrophilic, readily interacting with water and other polar molecules.[4][5]

This duality is the engine of its surface-active properties. In commercial applications, it's crucial

to distinguish between the monoester (monocetyl phosphate) and the diester (dicetyl

phosphate), as their properties and applications can differ significantly.[7][8] The presence of

one versus two alkyl chains dramatically alters the molecule's geometry and packing

parameters, influencing its self-assembly behavior.[7]

Caption: A simplified representation of hexadecyl phosphate's molecular structure.

Table 1: Physicochemical Characteristics of Hexadecyl Phosphate Variants

Property
Monocetyl
Phosphate

Dicetyl Phosphate Reference(s)

CAS Number 3539-43-3 2197-63-9 [1][8]

Molecular Formula C₁₆H₃₅O₄P C₃₂H₆₇O₄P [1][8]

Molar Mass 322.42 g/mol 546.85 g/mol [5][8]

Appearance
White to beige waxy

flakes/powder
White solid/powder [4][8]

Solubility (Acid Form)
Oil-soluble, disperses

in hot water

Slightly soluble in

water; soluble in

ethanol

[2][5][8]

Primary Function
O/W Emulsifier,

Stabilizer

Emulsifier, Liposome

Component
[2][6]
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When introduced into an aqueous environment, hexadecyl phosphate molecules exhibit

spontaneous organization to minimize the unfavorable interaction between their hydrophobic

tails and water. This phenomenon, driven by the hydrophobic effect, leads to the formation of

various supramolecular structures.

Micellization: Above a specific concentration known as the Critical Micelle Concentration

(CMC), monomeric surfactant molecules rapidly aggregate to form micelles.[9][10] In these

spherical structures, the hydrophobic tails are sequestered in the core, away from the water,

while the hydrophilic phosphate heads form the outer corona, interfacing with the aqueous

bulk.[9] The CMC is a critical parameter, as properties like surface tension and solubilization

change dramatically at this threshold.[9][10]

Vesicle and Lamellar Phase Formation: Beyond simple micelles, hexadecyl phosphate and its

derivatives are instrumental in forming more complex bilayer structures.[6] Dicetyl phosphate,

with its two alkyl chains, is particularly adept at forming vesicles—spherical bilayers enclosing

an aqueous core.[6] These structures are foundational to the creation of liposomes and

niosomes, which are widely used as drug delivery vehicles.[6] Furthermore, monocetyl

phosphate can promote the formation of lamellar liquid crystal structures within an emulsion,

which enhances skin hydration by mimicking the lipid organization of the stratum corneum.[4]

[5]

Self-Assembly Pathway

Surfactant Monomers
in Aqueous Solution Concentration > CMC

Micelle Formation
(Hydrophobic Core, Hydrophilic Corona)

 Primary Assembly

Bilayer/Vesicle Formation
(e.g., Liposomes for Drug Delivery)

 Favorable Packing
(e.g., Dicetyl Phosphate)

Fig 2: Self-assembly pathways for hexadecyl phosphate.

Click to download full resolution via product page

Caption: Concentration-dependent self-assembly of hexadecyl phosphate in water.
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Quantitative Analysis: Determining the Critical
Micelle Concentration (CMC)
The CMC is the single most important parameter characterizing a surfactant's efficiency. It

represents the minimum concentration required to form micelles and achieve maximum surface

tension reduction.[10] From a practical standpoint, formulating above the CMC ensures that a

sufficient reservoir of surfactant is available to stabilize interfaces and solubilize compounds.

Factors influencing the CMC include:

Alkyl Chain Length: CMC decreases significantly as the hydrophobic tail length increases.[7]

[9]

Headgroup: The size and charge of the hydrophilic headgroup affect the packing and

repulsion between molecules.

Electrolytes: The presence of salts in the formulation can shield headgroup repulsion,

lowering the CMC.[11]

Experimental Protocol: CMC Determination via Surface
Tensiometry
This protocol describes a robust, self-validating method for determining the CMC. The rationale

for choosing surface tensiometry is its direct measurement of the surfactant's primary function

—reducing interfacial tension. The abrupt change in the slope of the surface tension vs.

concentration plot provides a clear and reproducible indication of the CMC.[10]

Step-by-Step Methodology:

Stock Solution Preparation: Accurately prepare a concentrated stock solution of hexadecyl
phosphate in deionized water (e.g., 100 mM). Gentle heating may be required for full

dispersion.[5]

Serial Dilutions: Prepare a series of dilutions from the stock solution, spanning a wide

concentration range expected to bracket the CMC.
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Equilibration: Allow each solution to equilibrate at a constant temperature, as CMC is

temperature-dependent.[10]

Measurement: Using a calibrated surface tensiometer (e.g., Du Noüy ring or Wilhelmy plate

method), measure the surface tension of each dilution, starting from the most dilute.

Data Plotting: Plot the measured surface tension (γ, in mN/m) as a function of the logarithm

of the surfactant concentration (log C).

CMC Determination: The resulting plot will show two distinct linear regions. The surface

tension decreases sharply with concentration below the CMC and then plateaus or

decreases much more slowly above the CMC.[10] The intersection of the two extrapolated

lines corresponds to the CMC.
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Fig 3: Workflow for CMC determination via surface tensiometry.
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Caption: A robust experimental workflow for determining the CMC.

Applications in Drug Development and Advanced
Formulations
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The amphiphilic properties of hexadecyl phosphate are leveraged across numerous high-

performance applications.

Dermatological and Cosmetic Formulations: As a primary oil-in-water emulsifier, it is used to

create stable and aesthetically pleasing creams, lotions, and sunscreens.[2] Its ability to form

lamellar structures contributes to improved skin feel and hydration.[5] In sun care products, it

aids in the uniform dispersion and stability of UV filters.

Drug Delivery Systems: This is a critical area for drug development professionals.

Dihexadecyl phosphate is a key component for imparting a negative surface charge to

neutral liposomes.[6][12] This charge can prevent aggregation, improve stability, and

influence the pharmacokinetic profile of the encapsulated drug. It is also used in the

formulation of other vesicular systems like niosomes for topical and systemic drug delivery.

[6] The ability to form stable, closed vesicles makes it an invaluable tool for encapsulating

both hydrophilic and lipophilic APIs, protecting them from degradation and controlling their

release.

Conclusion
Hexadecyl phosphate is a highly versatile surfactant whose value is rooted in its fundamental

amphiphilic properties. Its ability to reduce interfacial tension, self-assemble into a variety of

supramolecular structures—from simple micelles to complex bilayers—and stabilize multiphase

systems makes it an indispensable tool. For scientists in drug development and formulation,

mastering the principles of its molecular behavior is essential for designing next-generation

delivery systems that are stable, effective, and tailored for specific therapeutic outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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